Cas no 901006-57-3 (3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901006-57-3
• MF: C₂₅H₂₀BrN₃
• MW: 442.35040473938
• CID: 6111626
• PubChem ID: 20852890
• Update Time: 2025-06-11

3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline
• 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methylpyrazolo[4,3-c]quinoline
• AKOS001804062
• 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline
• F3407-1619
• 901006-57-3

• Inchi： 1S/C25H20BrN3/c1-15-4-11-23-21(12-15)25-22(14-27-23)24(18-6-8-19(26)9-7-18)28-29(25)20-10-5-16(2)17(3)13-20/h4-14H,1-3H3
• InChI Key： PEMDMDXXUYHQEX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C=NC3C=CC(C)=CC=3C=2N(C2C=CC(C)=C(C)C=2)N=1

Computed Properties

• Exact Mass: 441.08406g/mol
• Monoisotopic Mass: 441.08406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo4,3-cquinoline

3-(4-Bromophenyl)-1-(3,4-Dimethylphenyl)-8-Methyl-1H-Pyrazolo[4,3-c]quinoline: A Comprehensive Overview

3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901006-57-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antiviral activities.

The structure of 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline is characterized by a central pyrazoloquinoline core substituted with a 4-bromophenyl group at the 3-position and a 3,4-dimethylphenyl group at the 1-position. The presence of these substituents imparts specific chemical and biological properties to the molecule. The bromine atom at the para position of the phenyl ring can enhance the lipophilicity and metabolic stability of the compound, while the dimethyl groups on the other phenyl ring can influence its binding affinity to various biological targets.

Recent studies have highlighted the potential therapeutic applications of 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent antiproliferative activity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline has also shown promising anti-inflammatory effects. A research team from the University of California demonstrated that this compound could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline have been extensively studied to evaluate its suitability for clinical development. Preclinical data indicate that it has favorable oral bioavailability and a moderate half-life in vivo. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In terms of synthetic methods, several approaches have been reported for the preparation of 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline. One common method involves the condensation of 2-amino-5-bromoacetophenone with 2-chloro-5-methylaniline followed by cyclization under acidic conditions. Another approach utilizes a palladium-catalyzed coupling reaction between 2-chloro-5-methylaniline and 4-bromoacetophenone to form the intermediate, which is then cyclized to yield the final product.

The safety profile of 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline has been evaluated in various preclinical models. Toxicity studies conducted in rodents showed that it was well tolerated at therapeutic doses with no significant adverse effects on major organs. However, long-term safety studies are still ongoing to ensure its suitability for human use.

In conclusion, 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901006-57-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.